Cas no 17652-24-3 (Prednisolone 17,21-Diacetate)

• Product Name: Prednisolone 17,21-Diacetate
• CAS No: 17652-24-3
• MF: C₂₅H₃₂O₇
• MW: 444.517388343811
• CID: 3161723
• PubChem ID: 14233395
• Update Time: 2025-06-08

Prednisolone 17,21-Diacetate Chemical and Physical Properties

Names and Identifiers

• [2-[(8S,9S,10R,11S,13S,14S,17R)-17-acetyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 11beta-hydroxy-17,21-diacetoxy-3,20-dioxo-1, 4-pregnadiene
• Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-11-hydroxy-, (11beta)-
• 17652-24-3
• VWLTWMGSJXSKQJ-WEXULQILSA-N
• SCHEMBL2299113
• acetic acid (8S,9S,10R,11S,13S,14S,17R)-17-(2-acetoxy-acetyl)-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl ester
• DTXSID30170149
• AKOS030255018
• DTXCID7092640
• 17alpha,21-diacetoxy-11beta-hydroxy-1,4- pregnadiene-3,20-dione
• Prednisolone 17,21-diacetate
• 17alpha,21-diacetoxy-11beta-hydroxy-1,4-pregnadiene-3,20-dione
• Prednisolone 17,21-Diacetate

• Inchi： 1S/C25H32O7/c1-14(26)31-13-21(30)25(32-15(2)27)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(29)12-24(19,25)4/h7,9,11,18-20,22,29H,5-6,8,10,12-13H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1
• InChI Key： VWLTWMGSJXSKQJ-WEXULQILSA-N
• SMILES： O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 444.21480336Da
• Monoisotopic Mass: 444.21480336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives